Cas no 109440-72-4 (Naphtho[2,1-d]thiazole-2-carboxaldehyde)

Naphtho[2,1-d]thiazole-2-carboxaldehyde structure
109440-72-4 structure
Product Name:Naphtho[2,1-d]thiazole-2-carboxaldehyde
CAS No:109440-72-4
MF:C12H7NOS
MW:213.255081415176
CID:128434
PubChem ID:57346648
Update Time:2025-04-18

Naphtho[2,1-d]thiazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-d]thiazole-2-carboxaldehyde
    • benzo[g][1,3]benzothiazole-2-carbaldehyde
    • Naphtho[2,1-d]thiazole-2-carboxaldehyde (6CI)
    • Naphtho[2,1-d]thiazole-2-carbaldehyde
    • NAPHTHO[2,1-D][1,3]THIAZOLE-2-CARBALDEHYDE
    • DTXSID40721222
    • 109440-72-4
    • Inchi: 1S/C12H7NOS/c14-7-11-13-10-6-5-8-3-1-2-4-9(8)12(10)15-11/h1-7H
    • InChI Key: LWBDIOMVGMFZEX-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

  • Exact Mass: 213.02491
  • Monoisotopic Mass: 213.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 29.96
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